N-(5-methyl-1,2-oxazol-3-yl)-1-thia-4-azaspiro[5.5]undecane-4-carboxamide

• IUPAC Name: N-(5-methyl-1,2-oxazol-3-yl)-1-thia-4-azaspiro[5.5]undecane-4-carboxamide
• InChI: InChI=1S/C14H21N3O2S/c1-11-9-12(16-19-11)15-13(18)17-7-8-20-14(10-17)5-3-2-4-6-14/h9H,2-8,10H2,1H3,(H,15,16,18)
• InChI Key: QTHQFWAQJGTEBG-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)NC(=O)N2CCSC3(C2)CCCCC3
• Molecular Formula: C14H21N3O2S
• Molecular Weight: 295.40 g/mol

Description

N-(5-methyl-1,2-oxazol-3-yl)-1-thia-4-azaspiro[5.5]undecane-4-carboxamide, also known as MTUCB, is a synthetic compound that has been found to have potential therapeutic benefits. The compound has been studied extensively in recent years, and research has shown that it has several biochemical and physiological effects that make it a promising candidate for further investigation.

Mechanism of Action

More research is needed to fully understand the mechanism of action of N-(5-methyl-1,2-oxazol-3-yl)-1-thia-4-azaspiro[5.5]undecane-4-carboxamide. This will help researchers to develop more targeted and effective treatments.
- Combination therapy: this compound has shown potential for use in combination with other compounds for the treatment of various diseases. Further research is needed to investigate the potential synergistic effects of this compound in combination with other compounds.

Advantages and Limitations for Lab Experiments

N-(5-methyl-1,2-oxazol-3-yl)-1-thia-4-azaspiro[5.5]undecane-4-carboxamide has several advantages and limitations for lab experiments. Some of the advantages include:
- High potency: this compound is a highly potent compound, meaning that it can be used in small concentrations to achieve therapeutic effects.
- Selectivity: this compound interacts specifically with the sigma-2 receptor, making it a selective compound that can be used to target specific pathways.
- Versatility: this compound has been shown to have potential therapeutic benefits in various contexts, making it a versatile compound that can be used in different areas of research.
Some of the limitations of this compound include:
- Complex synthesis: this compound is synthesized through a complex multi-step process that requires a high level of expertise in synthetic chemistry.
- Limited availability: this compound is not widely available, making it difficult to obtain for research purposes.
- Lack of clinical trials: While this compound has shown promising results in preclinical studies, there are currently no clinical trials investigating its potential therapeutic benefits.

Future Directions

There are several future directions for research on N-(5-methyl-1,2-oxazol-3-yl)-1-thia-4-azaspiro[5.5]undecane-4-carboxamide. Some of these include:
- Clinical trials: Further research is needed to investigate the potential therapeutic benefits of this compound in humans. Clinical trials will be necessary to determine the safety and efficacy of the compound.
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Synthesis Methods

N-(5-methyl-1,2-oxazol-3-yl)-1-thia-4-azaspiro[5.5]undecane-4-carboxamide is synthesized through a multi-step process that involves the use of various reagents and solvents. The exact details of the synthesis method are beyond the scope of this paper, but it is worth noting that the process is complex and requires a high level of expertise in synthetic chemistry.

Scientific Research Applications

N-(5-methyl-1,2-oxazol-3-yl)-1-thia-4-azaspiro[5.5]undecane-4-carboxamide has been the subject of several scientific studies in recent years, with researchers investigating its potential therapeutic benefits in various contexts. Some of the areas where this compound has been studied include:
- Neuroprotection: this compound has been found to have neuroprotective properties, making it a potential candidate for the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's.
- Cancer: this compound has been shown to have anti-cancer properties, with researchers investigating its potential use in the treatment of various types of cancer.
- Inflammation: this compound has been found to have anti-inflammatory properties, making it a potential candidate for the treatment of inflammatory diseases such as arthritis.